Cas no 16985-07-2 (2,2'-(Pyridin-2-ylmethylene)diphenol)

• Product Name: 2,2'-(Pyridin-2-ylmethylene)diphenol
• CAS No: 16985-07-2
• MF: C₁₈H₁₅NO₂
• MW: 277.317204713821
• CID: 4761361
• PubChem ID: 12426935
• Update Time: 2025-04-23

2,2'-(Pyridin-2-ylmethylene)diphenol Chemical and Physical Properties

Names and Identifiers

• 2,2'-(Pyridin-2-ylmethylene)diphenol
• N1=C(C=CC=C1)C(C1=C(C=CC=C1)O)C1=C(C=CC=C1)O
• 16985-07-2
• D81101
• CS-0163284
• 2,?2'-?(Pyridin-?2-?ylmethylene)?diphenol
• AKOS037648920
• 2-[(2-hydroxyphenyl)(pyridin-2-yl)methyl]phenol
• BS-16030
• MFCD32214875
• 2-[(2-hydroxyphenyl)-pyridin-2-ylmethyl]phenol

• Inchi： 1S/C18H15NO2/c20-16-10-3-1-7-13(16)18(15-9-5-6-12-19-15)14-8-2-4-11-17(14)21/h1-12,18,20-21H
• InChI Key： LWGGTLYPMKAJHV-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1C(C1C=CC=CN=1)C1C=CC=CC=1O

Computed Properties

• Exact Mass: 277.110278721g/mol
• Monoisotopic Mass: 277.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 53.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids

Additional information on 2,2'-(Pyridin-2-ylmethylene)diphenol

Compound CAS No. 16985-07-2: 2,2'-(Pyridin-2-ylmethylene)diphenol

The compound with CAS No. 16985-07-2, commonly referred to as 2,2'-(Pyridin-2-ylmethylene)diphenol, is a highly specialized organic molecule that has garnered significant attention in the fields of materials science and pharmaceutical research. This compound is characterized by its unique structure, which combines a pyridine moiety with two phenolic groups, making it a versatile building block for various applications.

Recent studies have highlighted the potential of diphenol derivatives in the development of advanced materials, particularly in the synthesis of polymer networks. The pyridine ring in this compound introduces electronic properties that enhance the material's conductivity and stability, making it a promising candidate for use in electronic devices. Researchers have also explored its role as a precursor in the formation of self-healing polymers, which could revolutionize industries such as aerospace and automotive manufacturing.

In the pharmaceutical sector, diphenol derivatives like 2,2'-(Pyridin-2-ylmethylene)diphenol have shown potential as bioactive molecules. Their ability to interact with biological systems has led to investigations into their use as anticancer agents. Recent findings suggest that this compound may inhibit specific enzymes involved in tumor growth, offering a novel approach to cancer therapy.

The synthesis of diphenol derivatives has also been optimized through innovative chemical methodologies. By employing green chemistry principles, researchers have developed more sustainable routes to produce this compound. These methods not only reduce environmental impact but also enhance the scalability of production, making it more accessible for industrial applications.

Moreover, the structural versatility of diphenol derivatives allows for further functionalization. Scientists are exploring the incorporation of additional functional groups to tailor the compound's properties for specific uses. For instance, adding hydrophilic groups could enhance its solubility in aqueous environments, expanding its applicability in drug delivery systems and biomedical engineering.

In conclusion, Compound CAS No. 16985-07-2 (2,2'-(Pyridin-2-ylmethylene)diphenol) represents a significant advancement in organic chemistry. Its unique structure and diverse applications make it a focal point for ongoing research and development across multiple disciplines. As new insights emerge from cutting-edge studies, this compound continues to pave the way for groundbreaking innovations in materials science and medicine.